[(2S,3R,4R)-2,3,4-Tri(butanoyloxy)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)pentyl] butanoate

• CAS No.: 752-56-7
• Product Name: [(2S,3R,4R)-2,3,4-Tri(butanoyloxy)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)pentyl] butanoate
• Molecular Formula: C₃₃H₄₄N₄O₁₀
• Molecular Weight: 656.7 g/mol
• IUPAC Name: [(2S,3R,4R)-2,3,4-tri(butanoyloxy)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)pentyl] butanoate
• Standard InChI: InChI=1S/C33H44N4O10/c1-7-11-25(38)44-18-24(46-27(40)13-9-3)30(47-28(41)14-10-4)23(45-26(39)12-8-2)17-37-22-16-20(6)19(5)15-21(22)34-29-31(37)35-33(43)36-32(29)42/h15-16,23-24,30H,7-14,17-18H2,1-6H3,(H,36,42,43)/t23-,24+,30-/m1/s1
• Standard InChIKey: MJNIWUJSIGSWKK-BBANNHEPSA-N
• Isomeric SMILES: CCCC(=O)OC[C@@H]([C@@H]([C@@H](CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC
• SMILES: CCCC(=O)OCC(C(C(CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC
• Canonical SMILES: CCCC(=O)OCC(C(C(CN1C2=C(C=C(C(=C2)C)C)N=C3C1=NC(=O)NC3=O)OC(=O)CCC)OC(=O)CCC)OC(=O)CCC
• Melting Point: 149°C
• Physical Description: Solid
• Description: Riboflavine 2', 3', 4', 5'-tetrabutanoate, also known as riboflavin butyrate or vitamin B2 tetrabutyrate, belongs to the class of organic compounds known as flavins. Flavins are compounds containing a flavin (7, 8-dimethyl-benzo[g]pteridine-2, 4-dione) moiety, with a structure characterized by an isoalloaxzine tricyclic ring. Riboflavine 2', 3', 4', 5'-tetrabutanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, riboflavine 2', 3', 4', 5'-tetrabutanoate is primarily located in the membrane (predicted from logP).
• Synonyms: iboflavin tetrabutyrate; riboflavin tetrabutyrate, riboflavin-2-14C-labeled; vitamin B2 tetrabutyrate
• Reference: [1]. Tahara K, et al. Effect of riboflavin and riboflavin 2//',3//',4//',5//'-tetrabutyrate on rat liver microsomallipid peroxidation. J Nutr Sci Vitaminol (Tokyo). 1974;20(2):81-8.[2]. Okuno E, et al. Effect of chronic administration of riboflavin 2//',3//',4//',5//'-tetrabutyrate on the hepatic enzymes of fatty acid oxidation in the rat. J Nutr Sci Vitaminol (Tokyo). 1983 Dec;29(6):637-42.[3]. Yagi K, et al. Studies on fatty acid esters of flavins. VI. Incorporation of riboflavin part of riboflavin tetrabutyrate-2-14C into flavin nucleotides in the organs of rat. J Vitaminol (Kyoto). 1969 Jun 10;15(2):155-9.
• PubChem Compound: 18640873
• Last Modified: Nov 11 2021